Lansoprazole Sulfone-d4

Specification

• CAS No.: 1184999-77-6
• Molecular Formula: C18H10D4F3N3O3S
• Molecular Weight: 389.38
• IUPAC Name: 4,5,6,7-tetradeuterio-2-[[3-methyl-4-(2,2,2-trifluoroethoxy)pyridin-2-yl]methylsulfonyl]-1H-benzimidazole
• Standard InChI: InChI=1S/C16H14F3N3O3S/c1-10-13(20-7-6-14(10)25-9-16(17,18)19)8-26(23,24)15-21-11-4-2-3-5-12(11)22-15/h2-7H,8-9H2,1H3,(H,21,22)/i2D,3D,4D,5D
• SMILES: CC1=C(C=CN=C1CS(=O)(=O)C2=NC3=CC=CC=C3N2)OCC(F)(F)F

Introduction

Chemical Properties and Structure

Molecular Identification

Lansoprazole Sulfone-d4 possesses distinct chemical properties that facilitate its identification and characterization. The compound is identified by the following parameters:

Property	Value
CAS Number	1184999-77-6
Molecular Formula	C₁₆H₁₀D₄F₃N₃O₃S
Molecular Weight	389.39 g/mol
Physical State	Solid

The molecular structure features a benzimidazole ring system with four deuterium atoms incorporated into specific positions on the aromatic rings. This strategic deuteration enables the compound to function effectively as a stable isotope-labeled internal standard for mass spectrometry-based analytical methods.

Solubility and Stability

Solubility characteristics are crucial for the preparation of solutions for both research and potential clinical applications. Lansoprazole Sulfone-d4 demonstrates the following solubility properties:

Solvent	Solubility	Notes
DMSO	5 mg/mL (12.33 mM)	Requires ultrasonic treatment and warming

The compound exhibits stability under various storage conditions, with recommendations for optimal preservation:

Storage Form	Temperature	Stability Period
Powder	-20°C	3 years
In solvent	-80°C	6 months
In solvent	-20°C	1 month

Pharmacological Properties

Mechanism of Action

Lansoprazole Sulfone-d4 functions as a selective inhibitor of the hydrogen-potassium adenosine triphosphatase (H+, K+-ATPase) enzyme system, commonly known as the proton pump. This enzyme is responsible for the terminal step in gastric acid secretion, making it a critical target for the treatment of acid-related disorders.

The compound's mechanism involves irreversible binding to the sulfhydryl groups of cysteine residues in the H+, K+-ATPase enzyme, leading to inhibition of gastric acid production. This pharmacological action is consistent with that of the parent compound lansoprazole, indicating that deuteration preserves the fundamental mechanism while potentially altering the pharmacokinetic profile.

Applications in Research and Medicine

Lansoprazole Sulfone-d4 serves as an essential reference standard in analytical chemistry, particularly in liquid chromatography-mass spectrometry (LC-MS) methods. The deuterium labeling creates a mass shift that allows accurate quantification of the non-labeled compound in complex biological matrices without altering chromatographic behavior significantly.

This capability is especially valuable in:

• Pharmacokinetic studies of lansoprazole

• Therapeutic drug monitoring

• Drug development and validation

• Metabolic profiling

Concentration	Volume Required for Different Masses
	1 mg
1 mM	2.4668 mL
5 mM	0.4934 mL
10 mM	0.2467 mL

When preparing solutions, it is advisable to:

• Select appropriate solvents based on solubility information

• Use ultrasonic treatment and warming to enhance dissolution in DMSO

• Prepare fresh solutions when possible to minimize degradation

• Store solutions according to recommended conditions to maintain stability

Research Findings and Future Directions

Current Research Status

Research on deuterated pharmaceuticals, including Lansoprazole Sulfone-d4, has demonstrated several advantages over their non-deuterated counterparts. Studies have shown that deuteration can significantly affect pharmacokinetic properties without substantially altering pharmacodynamic effects. This characteristic makes deuterated compounds potentially valuable as improved versions of established drugs.

Specific findings related to Lansoprazole Sulfone-d4 include:

• Confirmed activity as a selective H+, K+-ATPase inhibitor

• Potential applications in treating acid-related gastrointestinal disorders

• Utility as an analytical standard for quantitative analysis

Future Research Directions

Several promising research directions for Lansoprazole Sulfone-d4 include:

• Comprehensive pharmacokinetic studies comparing deuterated and non-deuterated forms

• Clinical investigations to establish therapeutic advantages

• Development of improved analytical methods utilizing the compound as an internal standard

• Exploration of potential novel applications beyond current indications

The growing interest in deuterated pharmaceuticals suggests that compounds like Lansoprazole Sulfone-d4 will continue to attract research attention for their potential to provide improved therapeutic outcomes with reduced adverse effects.